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Compound of Interest

Compound Name:
3,6-Dimethoxy-2-

nitrobenzaldehyde

Cat. No.: B174978 Get Quote

Application Note: Synthesis of 2,5-Dimethoxy-4-
nitrobenzaldehyde
Abstract
This application note provides a detailed experimental protocol for the nitration of 2,5-

dimethoxybenzaldehyde to synthesize 2,5-dimethoxy-4-nitrobenzaldehyde, a valuable

intermediate in the synthesis of various biologically active compounds. The protocol outlines

the use of concentrated nitric acid as the nitrating agent and details the reaction conditions,

purification, and characterization of the product. This document is intended for researchers,

scientists, and professionals in drug development and organic synthesis.

Introduction
Aryl aldehydes, such as 2,5-dimethoxybenzaldehyde, are versatile building blocks in organic

chemistry. The introduction of a nitro group onto the aromatic ring via electrophilic aromatic

substitution significantly modifies the electronic properties of the molecule, opening up further

synthetic transformations. The nitration of 2,5-dimethoxybenzaldehyde typically yields a mixture

of isomers, primarily 2,5-dimethoxy-4-nitrobenzaldehyde and 3,6-dimethoxy-2-
nitrobenzaldehyde.[1][2][3] The ratio of these products is highly dependent on the reaction

conditions.[1] This protocol focuses on a method for the synthesis of 2,5-dimethoxy-4-

nitrobenzaldehyde.
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Experimental Protocol
Materials:

2,5-dimethoxybenzaldehyde

Concentrated nitric acid (70%)

Crushed ice

Distilled water

Dichloromethane (for optional recrystallization)

Methanol (for optional recrystallization)

Equipment:

50 mL beaker or round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Suction filtration apparatus (Büchner funnel, filter flask)

Filter paper

Standard laboratory glassware

Procedure:

Reaction Setup: Place 10 mL of concentrated nitric acid into a 50 mL beaker equipped with a

magnetic stir bar. Cool the beaker in an ice bath.

Addition of Starting Material: While stirring the nitric acid in the ice bath, add 1.04 g (6.3

mmol) of powdered 2,5-dimethoxybenzaldehyde portion-wise over a period of 8 minutes.[1]

Reaction: Continue stirring the mixture in the ice bath for 20 minutes.[1]
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Warming: Remove the reaction mixture from the ice bath and allow it to stir at room

temperature for an additional 10 minutes.[1]

Quenching: Pour the reaction mixture onto 30 mL of crushed ice and dilute with 75 mL of

water.[1]

Isolation of Product: Stir the resulting mixture for 5 minutes. A bright yellow solid should

precipitate.[1] Isolate the solid product by suction filtration.

Washing: Wash the collected solid with 50 mL of water to remove any residual acid.[1]

Drying: Dry the product, for example, by pulling air through the filter for an extended period

or in a desiccator. The expected product is 2,5-dimethoxy-4-nitrobenzaldehyde.

Purification (Optional):

The crude product can be purified by recrystallization from a suitable solvent system, such as

dichloromethane/methanol or by column chromatography to separate it from isomeric

byproducts.[1]

Characterization:

The identity and purity of the product can be confirmed by standard analytical techniques:

Melting Point: The melting point of 2,5-dimethoxy-4-nitrobenzaldehyde is reported to be in

the range of 148-150 °C.

¹H NMR (CDCl₃): δ 10.4 (s, 1H, CHO), 7.6 (s, 1H, ArH), 7.4 (s, 1H, ArH), 4.0 (s, 3H, OCH₃),

3.9 (s, 3H, OCH₃).

¹³C NMR (CDCl₃): δ 186.1, 155.3, 144.5, 138.6, 120.1, 116.2, 114.2, 57.2, 56.8.[1]
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Parameter Value Reference

Starting Material 2,5-dimethoxybenzaldehyde [1]

Reagent Concentrated Nitric Acid [1]

Temperature 0 °C to Room Temperature [1]

Reaction Time 30 minutes [1]

Product
2,5-dimethoxy-4-

nitrobenzaldehyde
[1]

Yield ~75% (of mixed isomers) [1]

Appearance Bright yellow solid [1]

Experimental Workflow

Start 2,5-Dimethoxybenzaldehyde
Concentrated Nitric Acid

1. Combine Reaction at 0°C
then Room Temperature

2. Stir Pour onto Ice/Water3. Quench Suction Filtration4. Isolate Wash with Water5. Wash Drying6. Dry Final Product:
2,5-Dimethoxy-4-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Experimental workflow for the nitration of 2,5-dimethoxybenzaldehyde.

Safety Precautions
Concentrated nitric acid is highly corrosive and a strong oxidizing agent. Handle it with

extreme care in a well-ventilated fume hood.

Always wear appropriate personal protective equipment (PPE), including safety goggles, a

lab coat, and acid-resistant gloves.

The reaction is exothermic. Maintaining a low temperature, especially during the addition of

the starting material, is crucial to control the reaction rate and minimize the formation of

byproducts.
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The addition of the aldehyde to the acid should be done slowly to prevent a runaway

reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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